4-ethoxy-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-[3-(2-phenylmorpholin-4-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C21H28N2O4S/c1-2-26-19-9-11-20(12-10-19)28(24,25)22-13-6-14-23-15-16-27-21(17-23)18-7-4-3-5-8-18/h3-5,7-12,21-22H,2,6,13-17H2,1H3
• InChI Key: KXNUXSISRGKJDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCCCN2CCOC(C2)C3=CC=CC=C3
• Molecular Formula: C21H28N2O4S
• Molecular Weight: 404.5 g/mol

Description

4-ethoxy-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide, commonly known as EPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical research. EPPB is a sulfonamide derivative that is a potent inhibitor of the protein phosphatase 2A (PP2A), an enzyme that plays a crucial role in regulating cellular processes.

Mechanism of Action

EPPB inhibits 4-ethoxy-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide by binding to the catalytic subunit of the enzyme, thereby preventing its activity. This leads to the accumulation of phosphorylated proteins, which can have downstream effects on various cellular processes. EPPB has been shown to be a potent and selective inhibitor of 4-ethoxy-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide, with minimal off-target effects.
Biochemical and Physiological Effects
EPPB has been shown to have various biochemical and physiological effects in different cellular systems. In cancer cells, EPPB has been shown to induce cell death by promoting apoptosis and inhibiting cell proliferation. In neuronal cells, EPPB has been shown to protect against oxidative stress and neuroinflammation. EPPB has also been shown to have antiviral effects against several viruses, including influenza and human papillomavirus.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPPB in lab experiments is its potency and selectivity as a 4-ethoxy-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide inhibitor. This makes it a valuable tool for studying the function of 4-ethoxy-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide in various cellular processes and disease states. Another advantage is its stability and solubility, which makes it easy to handle and use in experiments. However, one limitation of using EPPB is its potential toxicity, which may limit its use in certain experimental systems.

Future Directions

There are several future directions for research on EPPB. One area of interest is the development of EPPB analogs with improved potency and selectivity as 4-ethoxy-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide inhibitors. Another area of interest is the use of EPPB in combination with other drugs or therapies to enhance their efficacy. Additionally, the potential therapeutic applications of EPPB in various diseases, including cancer and neurodegenerative disorders, warrant further investigation.

Scientific Research Applications

EPPB has been extensively used in scientific research as a tool to study the function of 4-ethoxy-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide. 4-ethoxy-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide is a ubiquitous serine/threonine phosphatase that plays a crucial role in regulating various cellular processes, including cell growth, proliferation, differentiation, and apoptosis. Dysregulation of 4-ethoxy-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide has been implicated in the development and progression of various diseases, including cancer, neurodegenerative disorders, and viral infections. EPPB has been shown to be a potent and selective inhibitor of 4-ethoxy-N-(3-(2-phenylmorpholino)propyl)benzenesulfonamide, making it a valuable tool for studying the function of this enzyme in various cellular processes and disease states.